Cas no 1115-11-3 (Tiglic aldehyde)

Tiglic aldehyde Properties

Names and Identifiers

• Tiglic aldehyde
• 2-Methylcrotonaldehyde
• trans-2-Methyl-2-butenal
• trans-2,3-Dimethylacrolein
• 2,3-Dimethylacrolein
• 2-Methyl-2-butenal
• 2-Methylbut-2-enal
• Crotonaldehyde, 2-methyl-
• SB85396
• DTXSID00859414
• 2-methyl-but-2-enal
• trans-2-Methylcrotonaldehyde
• FT-0632230
• 2-methylbut-2-enal
• 2-METHYL-2-BUTENAL
• +Expand

• InChIKey： ACWQBUSCFPJUPN-UHFFFAOYSA-N
• Inchi： 1S/C5H8O/c1-3-5(2)4-6/h3-4H,1-2H3/b5-3+
• SMILES： CC=C(C)C=O

Computed Properties

• Exact Mass: 84.05754
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 84.058
• Heavy Atom Count: 6
• Complexity: 72
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.15150
• PSA: 17.07
• Refractive Index: 1.448
• Boiling Point: 116-119 ºC
• Melting Point: -101.15°C (estimate)
• Flash Point: 21 ºC
• Density: 0.871